Cas no 152126-32-4 (3-Fluoro-2-Pyridinecarboxamide)

3-Fluoro-2-Pyridinecarboxamide structure
152126-32-4 structure
Product Name:3-Fluoro-2-Pyridinecarboxamide
CAS No:152126-32-4
Molecular Formula:C6H5N2OF
Molecular Weight:140.1151
MDL:MFCD11976462
CID:99346
PubChem ID:45079852

3-Fluoro-2-Pyridinecarboxamide Properties

Names and Identifiers

    • 2-Pyridinecarboxamide,3-fluoro-
    • 2-Pyridinecarboxamide,3-fluoro
    • 3-fluoro-2-Pyridinecarboxamide
    • 3-Fluoropyridine-2-carboxamide
    • SureCN319270
    • 3-fluoropicolinaMide
    • 2-Pyridinecarboxamide,3-fluoro-(9CI)
    • 3-Fluoro-pyridine-2-carboxylic acid amide
    • SCHEMBL319270
    • 3-Fluoropicolinamide
    • BS-27401
    • FT-0724582
    • SB52448
    • 2-Pyridinecarboxamide, 3-fluoro-
    • UJOPCSBFHKAXFB-UHFFFAOYSA-N
    • DTXSID70663803
    • CS-0447252
    • MFCD11976462
    • 152126-32-4
    • DB-063930
    • MDL: MFCD11976462
    • InChIKey: UJOPCSBFHKAXFB-UHFFFAOYSA-N
    • Inchi: InChI=1S/C6H5FN2O/c7-4-2-1-3-9-5(4)6(8)10/h1-3H,(H2,8,10)
    • SMILES: NC(C1=C(F)C=CC=N1)=O

Computed Properties

  • Exact Mass: 140.03900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 140.039
  • Heavy Atom Count: 10
  • Complexity: 140
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.6
  • Topological Polar Surface Area: 56A^2

Experimental Properties

  • LogP: 1.01990
  • PSA: 55.98000

3-Fluoro-2-Pyridinecarboxamide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00ACFB-250mg
2-Pyridinecarboxamide,3-fluoro-(9CI)
152126-32-4 95%
250mg
$257.00 2024-06-20
A2B Chem LLC
AE81863-250mg
3-Fluoropyridine-2-carboxamide
152126-32-4 95%
250mg
$220.00
abcr
AB532667-1 g
3-Fluoro-pyridine-2-carboxylic acid amide
152126-32-4
1g
€212.00 2023-07-11
Alichem
A029188994-10g
3-Fluoropyridine-2-carboxamide
152126-32-4 95%
10g
459.62 USD
Ambeed
A371216-5g
3-Fluoropyridine-2-carboxamide
152126-32-4 98%
5g
$517.0
Apollo Scientific
PC408425-1g
3-Fluoro-2-pyridinecarboxamide
152126-32-4
1g
£145.00 2023-09-01
Chemenu
CM178980-5g
3-fluoropicolinamide
152126-32-4 95%
5g
$308 2021-08-05
eNovation Chemicals LLC
Y1265745-1g
2-Pyridinecarboxamide,3-fluoro-(9CI)
152126-32-4 95%
1g
$780 2024-06-06
TRC
F257210-500mg
3-Fluoro-2-Pyridinecarboxamide
152126-32-4
500mg
$ 280.00 2022-06-05

3-Fluoro-2-Pyridinecarboxamide Synthesis

3-Fluoro-2-Pyridinecarboxamide Related Literature

152126-32-4 (3-Fluoro-2-Pyridinecarboxamide) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:152126-32-4)3-Fluoro-2-Pyridinecarboxamide
A1134931
Purity:99%
Quantity:5g
Price($):465.0